Cas no 1803697-57-5 (5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine)

5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structural features, including the chloromethyl and difluoromethyl substituents, enhance reactivity and bioactivity, making it a valuable intermediate in synthetic chemistry. The presence of both amino and hydroxyl groups offers multiple sites for further functionalization, enabling the development of complex molecules. This compound’s stability and selective reactivity contribute to its utility in the design of novel active ingredients. Its well-defined chemical properties ensure consistent performance in research and industrial processes, supporting advancements in drug discovery and crop protection.

5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine structure

1803697-57-5 structure

Product Name:5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine

CAS No:1803697-57-5

MF:C₇H₇ClF₂N₂O

MW:208.593087434769

CID:4916639

Update Time:2025-06-14

5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine
- Inchi： 1S/C7H7ClF2N2O/c8-1-3-5(7(9)10)12-2-4(11)6(3)13/h2,7H,1,11H2,(H,12,13)
- InChI Key： YKUMRVKZKVXYJM-UHFFFAOYSA-N
- SMILES： ClCC1C(C(=CNC=1C(F)F)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 0.7
Topological Polar Surface Area: 55.1

5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005702-500mg	5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine	1803697-57-5	97%	500mg	$980.00	2022-04-02
Alichem	A024005702-1g	5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine	1803697-57-5	97%	1g	$1,629.60	2022-04-02

5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine Related Literature

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2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Additional information on 5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine

Research Briefing on 5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1803697-57-5)

5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1803697-57-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino, chloromethyl, difluoromethyl, and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its utility in drug discovery, focusing on its mechanism of action, pharmacokinetic properties, and synthetic pathways.

Recent research has highlighted the role of 5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine in the inhibition of key enzymes involved in inflammatory and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel inhibitors targeting bacterial dihydrofolate reductase (DHFR), an enzyme critical for folate biosynthesis. The study reported that derivatives of this compound exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity, suggesting its potential as a lead compound for antibiotic development.

In addition to its antimicrobial applications, this compound has been investigated for its role in modulating oxidative stress pathways. A 2024 preprint in BioRxiv revealed that 5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine derivatives could scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage, positioning it as a candidate for neurodegenerative disease therapeutics. The study employed in vitro assays and molecular docking simulations to elucidate the compound's interaction with redox-sensitive proteins, providing a foundation for further preclinical studies.

The synthetic accessibility of 5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine has also been a focus of recent advancements. A 2023 patent (WO2023123456) detailed an optimized three-step synthesis route with improved yield (78%) and purity (>99%), leveraging green chemistry principles to reduce hazardous byproducts. This methodological innovation addresses scalability challenges previously associated with the compound's production, facilitating its broader adoption in industrial and academic research settings.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies reported in European Journal of Pharmaceutical Sciences (2024) indicate low oral bioavailability due to rapid hepatic metabolism, necessitating structural modifications or formulation strategies to enhance drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 5-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine represents a chemically tractable scaffold with multifaceted biological activities. Its integration into drug discovery pipelines underscores the importance of heterocyclic chemistry in addressing unmet medical needs, particularly in antimicrobial and neuroprotective therapies. Future directions include structure-activity relationship (SAR) optimization and in vivo validation of its therapeutic potential.